Cas no 28993-10-4 (1H-Pyrrole-3-carboxylicacid, 5-formyl-2-methyl-4-(4-nitrophenyl)-1-phenyl-)

1H-Pyrrole-3-carboxylicacid, 5-formyl-2-methyl-4-(4-nitrophenyl)-1-phenyl- structure
28993-10-4 structure
Product Name:1H-Pyrrole-3-carboxylicacid, 5-formyl-2-methyl-4-(4-nitrophenyl)-1-phenyl-
CAS No:28993-10-4
MF:C19H14N2O5
MW:350.324864864349
CID:281577
PubChem ID:310862
Update Time:2025-04-19

1H-Pyrrole-3-carboxylicacid, 5-formyl-2-methyl-4-(4-nitrophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylicacid, 5-formyl-2-methyl-4-(4-nitrophenyl)-1-phenyl-
    • 5-formyl-2-methyl-4-(4-nitrophenyl)-1-phenylpyrrole-3-carboxylic acid
    • 5-Formyl-2-methyl-4-(4-nitro-phenyl)-1-phenyl-pyrrol-3-carbonsaeure
    • 5-formyl-2-methyl-4-(4-nitro-phenyl)-1-phenyl-pyrrole-3-carboxylic acid
    • AC1L7I3Q
    • CTK1A6369
    • NSC215994
    • 28993-10-4
    • NSC-215994
    • DTXSID10309793
    • 5-Formyl-2-methyl-4-(4-nitrophenyl)-1-phenyl-1H-pyrrole-3-carboxylic acid
    • Inchi: 1S/C19H14N2O5/c1-12-17(19(23)24)18(13-7-9-15(10-8-13)21(25)26)16(11-22)20(12)14-5-3-2-4-6-14/h2-11H,1H3,(H,23,24)
    • InChI Key: UMEFZJZLFDGLGM-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C)N(C2C=CC=CC=2)C(C=O)=C1C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 350.09032
  • Monoisotopic Mass: 350.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.34
  • Boiling Point: 567.2°Cat760mmHg
  • Flash Point: 296.8°C
  • Refractive Index: 1.646
  • PSA: 102.44
  • LogP: 4.39480

1H-Pyrrole-3-carboxylicacid, 5-formyl-2-methyl-4-(4-nitrophenyl)-1-phenyl- Related Literature

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